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Compound of Interest

Compound Name: 3-Bromo-2-methoxyaniline

Cat. No.: B168565

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility
and stability of 3-Bromo-2-methoxyaniline (CAS No. 116557-46-1). This document is
intended to be a valuable resource for researchers and professionals in the fields of chemistry
and drug development, offering insights into the handling, storage, and application of this

compound.

Core Compound Properties

3-Bromo-2-methoxyaniline is a substituted aniline with the molecular formula C7HsBrNO and
a molecular weight of 202.05 g/mol .[1] It is a compound of interest in organic synthesis and
medicinal chemistry due to its potential as a building block for more complex molecules.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b168565?utm_src=pdf-interest
https://www.benchchem.com/product/b168565?utm_src=pdf-body
https://www.benchchem.com/product/b168565?utm_src=pdf-body
https://www.bldpharm.com/products/116557-46-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7HsBrNO [1]
Molecular Weight 202.05 g/mol [1]
CAS Number 116557-46-1 2]

Solid.[3] Note: One supplier
Appearance describes it as a "Light yellow [3]

to Brown clear liquid".

Calculated LogP 2.0399 [2]

Solubility Profile

Precise quantitative solubility data for 3-Bromo-2-methoxyaniline in various solvents is not
readily available in the public domain. However, based on its chemical structure and the
general properties of substituted anilines, a qualitative solubility profile can be inferred. The
calculated LogP value of 2.0399 suggests that the compound is moderately lipophilic, indicating
a preference for organic solvents over water.[2]
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Solvent Expected Solubility Rationale/Supporting Data

The aromatic nature and the

presence of a bromine atom
Water Low to Sparingly Soluble likely decrease water solubility.

Similar aromatic amines are

sparingly soluble in water.[4]

The basic amino group will be
Aqueous Acid Soluble protonated in acidic conditions,

forming a more soluble salt.[5]

Polar protic solvent, likely to

dissolve the compound. A
Methanol Soluble related compound, 4-Bromo-2-

methoxyaniline, is soluble in

methanol.[6]

Generally a good solvent for

Ethanol Soluble ) )
aromatic amines.[7]
Apolar aprotic solvent, likely to
Acetone Soluble ]
dissolve the compound.[4]
) A common organic solvent for
Diethyl Ether Soluble )
amines.[7]
Aromatic solvent, likely to
Benzene Soluble dissolve the compound due to
"like dissolves like".[4]
o . Non-polar solvent, less likely to
Hexane Limited Solubility

dissolve the polar amine.[5]

Stability Characteristics

Detailed stability studies specifically for 3-Bromo-2-methoxyaniline are not extensively
published. However, the stability of aromatic amines as a class is well-documented. They are
known to be susceptible to degradation through oxidation, photodegradation, and under certain
pH conditions.
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General Stability of Aromatic Amines:

o Oxidation: Aromatic amines are prone to oxidation, which can be accelerated by exposure to
air and light. This often results in the formation of colored impurities.[4] Commercial samples
of a related compound, p-anisidine, can appear grey-brown due to air oxidation.[4]

e pH Sensitivity: Primary aromatic amines (PAAs) have shown stability issues in acidic media,
which can lead to underestimation in migration studies.[8] Many PAAs exhibit greater stability
in water compared to 3% acetic acid.[3]

o Thermal Stability: While specific data for 3-Bromo-2-methoxyaniline is unavailable,
aromatic amines generally have moderate thermal stability.

o Photostability: Aromatic amines are known to undergo photodegradation, especially in the
presence of UV light.[9]

Storage Recommendations:

Based on the general stability profile of aromatic amines, the following storage conditions are
recommended for 3-Bromo-2-methoxyaniline to ensure its integrity:

Condition Recommendation Source(s)

Store in a cool place. One

supplier suggests storage at
Temperature 4°C.[2] For long-term storage [2][10]

of aromatic amines, -70°C has

been recommended.[10]

Light Protect from light.[2] [2]

Store under an inert
Atmosphere atmosphere to prevent General chemical best practice

oxidation.

Experimental Protocols
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Detailed, validated experimental protocols for determining the solubility and stability of 3-
Bromo-2-methoxyaniline are not available. However, established methods for aromatic
amines can be adapted.

Protocol for Determining Aqueous and Organic Solvent
Solubility

This protocol is a general procedure for determining the solubility of a solid organic compound.

Materials:

3-Bromo-2-methoxyaniline

e Deionized water

o Selected organic solvents (e.g., methanol, ethanol, acetone, diethyl ether, hexane)
¢ Analytical balance

e Vortex mixer

o Centrifuge

e HPLC or UV-Vis spectrophotometer

¢ Volumetric flasks and pipettes

Procedure:

e Stock Solution Preparation: Prepare a stock solution of 3-Bromo-2-methoxyaniline in a
solvent in which it is freely soluble (e.g., methanol) at a known concentration.

e Calibration Curve: Create a series of dilutions from the stock solution and measure their
absorbance (UV-Vis) or peak area (HPLC) to generate a calibration curve.

e Equilibrium Solubility Measurement:
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o Add an excess amount of 3-Bromo-2-methoxyaniline to a known volume of the test
solvent (e.g., 10 mL) in a sealed vial.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o Centrifuge the suspension to separate the undissolved solid.
o Carefully withdraw an aliquot of the supernatant.

o Dilute the supernatant with the appropriate solvent and analyze it using the previously
established analytical method (HPLC or UV-Vis).

o Calculate the concentration of the dissolved compound using the calibration curve.

Protocol for Assessing Photostability

This protocol is based on the ICH Q1B guideline for photostability testing.[11]
Materials:
» 3-Bromo-2-methoxyaniline (solid and in solution)

e Photostability chamber equipped with a light source conforming to ICH Q1B Option | or Il
(e.g., xenon lamp or a combination of cool white fluorescent and near-UV lamps).[11][12]

e Quartz cuvettes or other transparent containers

o Dark controls (samples wrapped in aluminum foil)
o HPLC with a photodiode array (PDA) detector
Procedure:

e Sample Preparation:

o Place a thin layer of the solid 3-Bromo-2-methoxyaniline in a suitable transparent
container.
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o Prepare a solution of known concentration in a relevant solvent (e.g., methanol).

e EXxposure:

o Expose the samples to a light source delivering an overall illumination of not less than 1.2
million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours/square meter.[11]

o Place dark control samples alongside the exposed samples to monitor for any thermal
degradation.

e Analysis:

o At appropriate time intervals, withdraw samples and analyze them by a stability-indicating
HPLC method.

o Compare the chromatograms of the exposed samples to the dark controls and the initial
samples.

o Assess for any decrease in the peak area of the parent compound and the appearance of
any new peaks, which would indicate degradation products.

Visualizations
General Degradation Pathways of Aromatic Amines

The following diagram illustrates the potential degradation pathways for aromatic amines like 3-
Bromo-2-methoxyaniline, including oxidation and photodegradation.
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General Degradation Pathways for Aromatic Amines

Degradation Conditions
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Click to download full resolution via product page

Caption: Potential degradation pathways for aromatic amines.

Experimental Workflow for Solubility Determination

This diagram outlines the key steps in determining the solubility of a compound.
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Experimental Workflow for Solubility Determination

Prepare Saturated Solution
(Excess Solute + Solvent)

Equilibrate
(Constant Temperature & Agitation)

Separate Solid & Liquid Phases

(Centrifugation/Filtration)

Analyze Supernatant
(HPLC/UV-Vis)

Calculate Concentration
(Using Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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